Cas no 1806179-08-7 (Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate)
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C11H12F3NO4/c1-6-8(17-2)4-7(5-9(16)18-3)10(15-6)19-11(12,13)14/h4H,5H2,1-3H3
- InChI Key: BRNJEPOTXPVFMH-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CC(=C(C)N=1)OC)CC(=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- XLogP3: 2.5
- Topological Polar Surface Area: 57.6
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086058-1g |
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate |
1806179-08-7 | 97% | 1g |
$1,519.80 | 2022-03-31 |
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806179-08-7): A Comprehensive Overview
Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1806179-08-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including the presence of methoxy, methyl, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.
The< strong>3-methoxy and 2-methyl groups in the pyridine ring enhance the lipophilicity and metabolic stability of the compound, while the 6-(trifluoromethoxy) moiety introduces electron-withdrawing effects that can influence the electronic properties and binding interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery programs targeting various diseases.
In recent years, there has been growing interest in the development of small molecule inhibitors for enzymes involved in cancer metabolism. Pyridine derivatives have emerged as promising candidates due to their ability to modulate key metabolic pathways such as glycolysis, glutaminolysis, and fatty acid oxidation. Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate has been investigated for its potential to inhibit enzymes like isocitrate dehydrogenase (IDH) and glutaminase, which are frequently dysregulated in cancer cells. Preclinical studies have demonstrated that compounds with similar structural motifs can disrupt tumor metabolism and induce apoptosis in cancerous cells.
The< strong>trifluoromethoxy group is particularly noteworthy for its ability to enhance binding affinity and selectivity towards biological targets. This substitution pattern is commonly found in bioactive molecules that exhibit potent pharmacological effects. The trifluoromethyl group's electron-withdrawing nature increases the compound's lipophilicity, facilitating better cell membrane penetration and target interaction. Additionally, it can influence the compound's metabolic stability by reducing susceptibility to hydrolysis by cytidine deaminases.
Another area where Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate shows promise is in the treatment of neurological disorders. Pyridine derivatives have been explored for their potential to interact with neurotransmitter receptors and ion channels, making them candidates for therapies targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique combination of functional groups in this compound may enable it to modulate multiple neurotransmitter systems simultaneously, offering a multifaceted approach to treating complex neurological conditions.
The synthesis of Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions with appropriate electrophiles followed by functional group transformations such as methylation and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure and purity.
In conclusion, Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806179-08-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key metabolic pathways and interact with biological targets makes it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel treatments for a wide range of diseases.
1806179-08-7 (Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)